Cas no 1314-35-8 (Tungsten(VI) Oxide)
Tungsten(VI) Oxide Chemical and Physical Properties
Names and Identifiers
-
- Tungsten(VI) oxide
- Tungsten trioxide
- TungstenoxidePURATREMyellowpowder
- Tungstenoxidesinteredlumpsyellowgreenpieces
- Tungstenoxideyellowgreenpowder
- Tungstenoxide
- 3-O-Mesyl-D-glucose
- D-Glucose,3-methanesulfonate
- O3-Mesyl-D-glucose
- O3W,tetragonal
- Tungstic anhydride
- Tungsten trioxide nanowires
- trioxotungsten
- Tungstic oxide
- Tungsten oxide (WO3)
- Tungsten Blue
- Tungstic acid anhydride
- Wolframic acid, anhydride
- C.I. 77901
- CI 77901
- Tungsten(VI) oxide, 99+%
- Tungstentrioxide
- KSC492Q8P
- ZNOKGRXACCSDPY-UHFFFAOYSA-N
- Tungsten(VI) oxide, Puratronic(R)
- Tungsten Oxide Powder, 99+% Nano
- TUNGSTIC OXIDE, 99.5% WO3
- R
- AKOS024256456
- Tungsten Oxide Nanopowder
- Q417406
- Tungsten Oxide Nanorods
- 1314-35-8
- FT-0696537
- Tungsten(VI) oxide, sintered lumps (99.99%-W) PURATREM
- Tungsten Oxide nanowire
- EINECS 215-231-4
- Tungsten(VI) oxide, powder, puriss., 99.9%
- NS00093612
- MFCD00011466
- Cobalt Foil
- 2-Heptylmalonicacid
- HSDB 5800
- Tungsten Dioxide Nanowires
- Tungsten(VI) Oxide Nanowires
- Tungsten(VI) oxide, nanopowder, <100 nm particle size (TEM)
- CS-0198133
- Tungsten(VI) oxide, nanowires, diam. x L ~50 nm x 10 mum
- WO3 cpd
- UNII-940E10M08M
- EC 215-231-4
- Tungsten(VI) oxide, Puratronic?
- Tungsten(VI) oxide, powder, 99.995% trace metals basis
- Tungsten(VI) oxide, powder, <=25 mum, >=99% trace metals basis
- DTXSID7032262
- Tungsten Trioxide Nanopowder
- BAA31435
- powder, inverted exclamation markU25?
- Im, inverted exclamation markY99% trace metals basis
- 940E10M08M
- DTXCID501079320
- 254-413-8
- Tungsten oxide nanopowder (<100 nm)
- 215-231-4
- DTXCID5012262
- TUNGSTEN OXIDE [WO3]
- Tungsten(VI) oxide, 1-5 microns
- Tungsten(VI) Oxide
-
- MDL: MFCD00011466
- Inchi: 1S/3O.W
- InChI Key: ZNOKGRXACCSDPY-UHFFFAOYSA-N
- SMILES: [W](=O)(=O)=O
Computed Properties
- Exact Mass: 231.93600
- Monoisotopic Mass: 231.935676
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 61.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 51.2
Experimental Properties
- Color/Form: Yellow powder, odorless. The light yellow powder turns orange when heated and returns to its original state after cooling.
- Density: 7.16 g/mL at 25 °C(lit.)
- Melting Point: 1470-1475 ºC
- Boiling Point: 1837°C (estimate)
- Flash Point: (open cup) -9 ℃
- Refractive Index: 1.3678
- Solubility: Tungsten (VI) oxide is soluble in hot alkali solutions. Insoluble in water and acids. Slightly soluble in hydrofluoric acid.
- Water Partition Coefficient: Insoluble
- PSA: 51.21000
- LogP: -0.35640
- Sensitiveness: Sensitive to humidity
- Solubility: Soluble in alkali hydroxide solution, slightly soluble in acid, insoluble in water.
- Merck: 14,9817
Tungsten(VI) Oxide Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302,H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:nwg
- Hazard Category Code: R22;R36/37/38
- Safety Instruction: S26-S36-S37/39
- FLUKA BRAND F CODES:21
- RTECS:YO7760000
-
Hazardous Material Identification:
- Risk Phrases:R22; R36/37/38
- Storage Condition:Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
- TSCA:Yes
Tungsten(VI) Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY010112-500g |
Tungsten(VI) Oxide |
1314-35-8 | ≥95% | 500g |
¥550.00 | 2024-07-09 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 13398-25g |
Tungsten(VI) oxide, Puratronic?, 99.998% (metals basis excluding Mo), Mo 100ppm |
1314-35-8 | 99.998% | 25g |
¥1818.00 | 2023-04-13 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 13398-100g |
Tungsten(VI) oxide, Puratronic?, 99.998% (metals basis excluding Mo), Mo 100ppm |
1314-35-8 | 99.998% | 100g |
¥5324.00 | 2023-04-13 | |
| BAI LING WEI Technology Co., Ltd. | 339310-100G |
Tungsten(VI) oxide, 99% |
1314-35-8 | 99% | 100G |
¥ 407 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 74-3105-10g |
Tungsten(VI) oxide (99.995%-W) PURATREM |
1314-35-8 | (99.995%-W) | 10g |
¥ 1440 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 93-7411-10g |
Tungsten(VI) oxide, sintered lumps (99.99%-W) PURATREM |
1314-35-8 | (99.99%-W) | 10g |
¥ 630 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 339310-500G |
Tungsten(VI) oxide, 99% |
1314-35-8 | 99% | 500G |
¥ 1624 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 74-3105-50g |
Tungsten(VI) oxide (99.995%-W) PURATREM |
1314-35-8 | (99.995%-W) | 50g |
¥ 4545 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 93-7427-100g |
Tungsten(VI) oxide (min. 99.8%-W) |
1314-35-8 | (min. 99.8%-W) | 100g |
¥ 960 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 93-7411-50g |
Tungsten(VI) oxide, sintered lumps (99.99%-W) PURATREM |
1314-35-8 | (99.99%-W) | 50g |
¥ 2535 | 2022-04-25 |
Tungsten(VI) Oxide Suppliers
Tungsten(VI) Oxide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on Tungsten(VI) Oxide
Recent Advances in the Application of Tungsten(VI) Oxide (CAS 1314-35-8) in Chemical, Biological, and Pharmaceutical Research
Tungsten(VI) Oxide (WO3, CAS 1314-35-8) has emerged as a material of significant interest in the fields of chemical, biological, and pharmaceutical research due to its unique physicochemical properties. Recent studies have explored its applications in catalysis, sensing, and biomedical technologies, highlighting its potential to address critical challenges in these areas. This research brief synthesizes the latest findings on WO3, focusing on its synthesis, functionalization, and applications in drug delivery, biosensing, and antimicrobial therapies.
One of the most notable advancements in the use of WO3 is its role in photocatalytic applications. A 2023 study published in Applied Catalysis B: Environmental demonstrated that nanostructured WO3 exhibits exceptional photocatalytic activity under visible light, making it a promising candidate for environmental remediation and the degradation of pharmaceutical pollutants. The study revealed that doping WO3 with transition metals such as copper or silver further enhances its photocatalytic efficiency, opening new avenues for sustainable chemical processes.
In the realm of biomedical research, WO3 has been investigated for its potential in drug delivery systems. A recent publication in Journal of Controlled Release reported the development of WO3-based nanocarriers capable of targeted drug delivery to cancer cells. These nanocarriers leverage the pH-responsive properties of WO3 to release therapeutic agents selectively in the acidic tumor microenvironment. Preclinical studies showed a significant reduction in tumor growth with minimal off-target effects, underscoring the material's potential for precision medicine.
Another groundbreaking application of WO3 is in the development of biosensors. Researchers have exploited its high electron mobility and surface reactivity to create sensitive and selective biosensors for detecting biomarkers associated with diseases such as diabetes and cancer. A 2024 study in Biosensors and Bioelectronics detailed a WO3-based electrochemical sensor for the rapid detection of glucose levels, offering a cost-effective alternative to traditional enzymatic sensors. The sensor demonstrated high stability and reproducibility, making it suitable for point-of-care diagnostics.
Furthermore, WO3 has shown promise in antimicrobial applications. Its ability to generate reactive oxygen species (ROS) under light irradiation has been harnessed to develop antimicrobial coatings for medical devices. A study in ACS Applied Materials & Interfaces highlighted the efficacy of WO3-coated surfaces in inhibiting the growth of multidrug-resistant bacteria, suggesting its potential to combat hospital-acquired infections. The research emphasized the need for further optimization of the coating's durability and biocompatibility for clinical translation.
Despite these advancements, challenges remain in the scalable synthesis and functionalization of WO3 for specific applications. Recent efforts have focused on developing green synthesis methods to reduce the environmental impact of WO3 production. Additionally, researchers are exploring the integration of WO3 with other nanomaterials to enhance its performance in multifunctional systems. Collaborative studies between chemists, biologists, and material scientists are essential to unlock the full potential of WO3 in addressing global health and environmental challenges.
In conclusion, Tungsten(VI) Oxide (CAS 1314-35-8) continues to be a versatile and impactful material in chemical, biological, and pharmaceutical research. Its applications in photocatalysis, drug delivery, biosensing, and antimicrobial therapies demonstrate its broad utility and potential for innovation. Future research should prioritize the translation of laboratory findings into practical solutions, ensuring that the benefits of WO3 are realized across diverse fields.
1314-35-8 (Tungsten(VI) Oxide) Related Products
- 23325-30-6(Tungsten(2+), dioxo-)
- 30445-72-8(trioxotungsten)
- 12036-22-5(Tungsten(IV) oxide)
- 11105-11-6(Tungsten oxide (WO3),hydrate (9CI))
- 12037-58-0(Tungsten dioxide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)